Cas no 2411286-25-2 (3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole)
3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole
- Z3991661466
- 3-{3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1-methyl-1H-1,2,4-triazole
-
- Inchi: 1S/C16H20N4O/c1-19-11-17-16(18-19)12-4-2-7-15(8-12)21-10-14-9-20(14)13-5-3-6-13/h2,4,7-8,11,13-14H,3,5-6,9-10H2,1H3
- InChI Key: ZGCSBCFIUVZUEI-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C2N=CN(C)N=2)C=1)CC1CN1C1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 362
- XLogP3: 2.4
- Topological Polar Surface Area: 43
3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559092-1.0g |
3-{3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1-methyl-1H-1,2,4-triazole |
2411286-25-2 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole
Professional Introduction to Compound with CAS No. 2411286-25-2 and Product Name: 3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole
The compound with the CAS number 2411286-25-2 and the product name 3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a triazole ring and a cyclobutylaziridine moiety makes it a particularly intriguing candidate for further exploration.
In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, such as the triazole and aziridine functional groups in this compound, are known for their diverse biological activities and are frequently incorporated into drug molecules. The triazole ring, in particular, has been widely studied for its antimicrobial, antiviral, and anti-inflammatory properties. Its stability and ability to form hydrogen bonds make it an excellent scaffold for drug design.
The cyclobutylaziridine component of the molecule adds an additional layer of complexity. Aziridine derivatives are known to exhibit unique reactivity due to the strained three-membered ring structure. This strain can be exploited to facilitate various chemical transformations, making cyclobutylaziridines valuable intermediates in synthetic chemistry. The methoxy group attached to the phenyl ring further enhances the molecule's potential by introducing polarity and hydrophilicity, which can influence its solubility and bioavailability.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of new drugs. The compound in question has been synthesized with the aim of optimizing its pharmacological properties. By modifying different parts of the molecule, researchers can fine-tune its biological activity. For instance, the substitution pattern on the triazole ring can significantly impact its binding affinity to target proteins.
The synthesis of 3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and cross-coupling strategies, have been employed to construct the complex framework of this compound. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.
In vitro studies have begun to reveal the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For example, its interaction with protein kinases could make it a candidate for anticancer therapies. Additionally, its ability to modulate inflammatory pathways might make it useful in treating autoimmune disorders.
The pharmacokinetic properties of 3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining a drug's efficacy and safety. Researchers are using computational models and experimental methods to predict how this compound will behave within the body. Understanding these parameters is essential for designing effective dosing regimens and minimizing side effects.
One of the most exciting aspects of this research is its potential for developing new therapeutic strategies. The combination of a triazole ring and a cyclobutylaziridine moiety offers a unique chemical profile that may not be replicated by existing drugs. This diversity is key to addressing unmet medical needs and improving patient outcomes. As research progresses, it is hoped that this compound will pave the way for novel treatments in various therapeutic areas.
The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to market approval. However, advancements in chemical biology and high-throughput screening have accelerated this timeline significantly. By leveraging cutting-edge technologies and collaborative efforts between academia and industry, researchers can more rapidly identify promising candidates like 3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole.
In conclusion,3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole represents a promising candidate for further pharmaceutical development. Its unique structural features offer potential advantages in terms of biological activity and pharmacokinetics. As research continues to uncover its full potential,this compound may contribute significantly to advancements in medicine, offering new hope for patients suffering from various diseases.
2411286-25-2 (3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-1-methyl-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)